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Abstract
GSK180736A is a potent and selective small molecule inhibitor of Rho-associated coiled-coil

containing protein kinase 1 (ROCK1) and G protein-coupled receptor kinase 2 (GRK2).[1][2][3]

Originally developed as a ROCK inhibitor, it has also been characterized as a selective, ATP-

competitive inhibitor of GRK2.[1][2] This dual activity makes GSK180736A a valuable

pharmacological tool for investigating the roles of ROCK1 and GRK2 in various physiological

and pathological processes, including cardiovascular diseases and cancer. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

pharmacological profile of GSK180736A, including detailed experimental protocols and an

examination of its effects on relevant signaling pathways.

Chemical Structure and Physicochemical Properties
GSK180736A is a synthetic, small molecule with the chemical formula C₁₉H₁₆FN₅O₂.[4] Its

structure features a dihydropyridone indazole amide core.
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Property Value Reference

IUPAC Name

4-(4-fluorophenyl)-1,2,3,4-

tetrahydro-N-1H-indazol-5-yl-6-

methyl-2-oxo-5-

pyrimidinecarboxamide

[4]

Molecular Formula C₁₉H₁₆FN₅O₂ [4]

Molecular Weight 365.36 g/mol [4]

CAS Number 817194-38-0 [4]

SMILES

CC1=C(C(=O)NC2=CC3=C(C

=C2)NN=C3)C(C4=CC=C(F)C

=C4)NC(=O)N1

[2]

Appearance Crystalline solid [4]

Purity ≥98% [4]

Solubility
DMSO: ≥70 mg/mL, Ethanol:

~3 mg/mL, Water: Insoluble
[5][6]

Pharmacological Properties
GSK180736A is a potent inhibitor of ROCK1 and a selective inhibitor of GRK2. Its inhibitory

activity has been characterized against a panel of kinases, demonstrating its selectivity profile.

Kinase Inhibitory Activity
The inhibitory potency of GSK180736A is summarized in the table below.
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Target Kinase IC₅₀ (nM) Assay Conditions Reference

ROCK1 14 - 100 Cell-free assays [1][3][5][6]

GRK2 770 Cell-free assays [1][3][5]

GRK1 >100,000 Cell-free assays [6]

GRK5 >100,000 Cell-free assays [6]

PKA 30,000 Cell-free assays [1][3]

RSK1 3,100 Cell-free assays [6]

p70S6K 2,850 Cell-free assays [6]

Selectivity Profile
GSK180736A displays significant selectivity for GRK2 over other GRK subfamilies, such as

GRK1 and GRK5, with over 100-fold selectivity.[1][3] It is a weak inhibitor of PKA.[1][3] While it

is a potent ROCK1 inhibitor, it shows selectivity over other AGC family kinases like RSK1 and

p70S6K.[6]

Signaling Pathways
GSK180736A modulates two key signaling pathways: the RhoA/ROCK pathway, which is

crucial for cytoskeletal regulation, and the GPCR/GRK2 pathway, which is central to G protein-

coupled receptor desensitization.

RhoA/ROCK Signaling Pathway
The RhoA/ROCK pathway is a critical regulator of cell shape, motility, and contraction. RhoA, a

small GTPase, activates ROCK, which in turn phosphorylates downstream substrates to control

actin-myosin contractility and cytoskeletal dynamics. Inhibition of ROCK1 by GSK180736A can

lead to smooth muscle relaxation and reduced cell migration and proliferation.
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1. Reagent Preparation

2. Kinase Reaction

3. Signal Detection

Prepare GSK180736A
serial dilutions

Add GSK180736A
to 384-well plate

Prepare Kinase
(ROCK1 or GRK2)

Add Kinase

Prepare Substrate
and ATP mixture

Add Substrate/ATP
(Initiate reaction)

Incubate 60 min
at RT

Add ADP-Glo™ Reagent
(Stop reaction, deplete ATP)

Incubate 40 min
at RT

Add Kinase Detection Reagent
(Convert ADP to ATP, generate light)

Incubate 30-60 min
at RT

Read Luminescence

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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